Cas no 100111-46-4 (Benzoic acid,2,4,5-trihydroxy-3-methoxy-)

• Product Name: Benzoic acid,2,4,5-trihydroxy-3-methoxy-
• CAS No: 100111-46-4
• MF: C₈H₈O₆
• MW: 200.145523071289
• CID: 123950
• Update Time: 2024-01-25

Benzoic acid,2,4,5-trihydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,4,5-trihydroxy-3-methoxy-
• Benzoic acid, 2,4,5-trihydroxy-3-methoxy- (9CI)
• Benzoic acid, 2,4,5-trihydroxy-3-methoxy-

• Inchi： 1S/C8H8O6/c1-14-7-5(10)3(8(12)13)2-4(9)6(7)11/h2,9-11H,1H3,(H,12,13)
• InChI Key： AWTWWIHKSRSQNO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=C(O)C(OC)=C1O

Computed Properties

• Exact Mass: 200.03204
• Monoisotopic Mass: 200.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• Boiling Point: 479.8±45.0 °C(Predicted)
• PSA: 107.22
• pka: 3.08±0.19(Predicted)